5-chloro-2,3-dimethylbenzoic acid
Description
5-Chloro-2,3-dimethylbenzoic acid is a chemical compound with the molecular formula C9H9ClO2 . It is a derivative of benzoic acid, which has been substituted with chlorine and methyl groups .
Synthesis Analysis
The synthesis of 5-chloro-2,3-dimethylbenzoic acid involves several steps. The process begins with the oxidation of benzoic acid under the catalytic actions of N-hydroxyphthalimide and cobalt acetylacetonate . This is followed by a substitution reaction with chlorine gas to generate 3,5-dichlorobenzoic acid . A shielding reagent is then used to shield off the 5-chlorine, and a Grignard reagent is used to carry out methyl substitution on the 5-chlorine to generate 3-methyl-5-chlorobenzoic acid . Further reactions lead to the formation of 2-amino-5-chloro-N,3-dimethylbenzamide .Molecular Structure Analysis
The molecular structure of 5-chloro-2,3-dimethylbenzoic acid consists of a benzene ring substituted with chlorine and methyl groups at the 5th, 2nd, and 3rd positions respectively . The molecular weight of this compound is 184.62 g/mol .Physical And Chemical Properties Analysis
5-Chloro-2,3-dimethylbenzoic acid is a powder at room temperature . It has a melting point of 192-193°C . The compound is stable under normal conditions .Safety and Hazards
The safety data sheet for 2,3-dimethylbenzoic acid, a related compound, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions for the study of 5-chloro-2,3-dimethylbenzoic acid could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, a recent study has developed a user-friendly model exploiting CAM-B3LYP for determining pKa with impressive reliability . This could be applied to 5-chloro-2,3-dimethylbenzoic acid to gain further insights into its properties.
Relevant Papers The relevant papers retrieved include studies on the synthesis of 5-chloro-2,3-dimethylbenzoic acid , the determination of pKa of carboxylic acids , and the safety data sheet for 2,3-dimethylbenzoic acid .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-chloro-2,3-dimethylbenzoic acid can be achieved through a multi-step process involving the chlorination of toluene, followed by oxidation and carboxylation reactions.", "Starting Materials": [ "Toluene", "Chlorine gas", "Sodium hydroxide", "Potassium permanganate", "Sulfuric acid", "Carbon dioxide", "Sodium bicarbonate" ], "Reaction": [ "Chlorination of toluene using chlorine gas and sulfuric acid to yield 5-chlorotoluene", "Oxidation of 5-chlorotoluene using potassium permanganate and sodium hydroxide to yield 5-chloro-2,3-dimethylbenzaldehyde", "Carboxylation of 5-chloro-2,3-dimethylbenzaldehyde using carbon dioxide and sodium bicarbonate to yield 5-chloro-2,3-dimethylbenzoic acid" ] } | |
CAS RN |
5628-68-2 |
Product Name |
5-chloro-2,3-dimethylbenzoic acid |
Molecular Formula |
C9H9ClO2 |
Molecular Weight |
184.6 |
Purity |
95 |
Origin of Product |
United States |
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